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Compound of Interest

Compound Name: Diacetylpyridine

Cat. No.: B091181

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 2,6-
diacetylpyridine, including its identification, physical and chemical properties, safety data,
synthesis protocols, and biological significance.

Chemical Identification and Properties

2,6-Diacetylpyridine, with the CAS number 1129-30-2, is an organic compound that serves as
a versatile precursor in the synthesis of various molecules, particularly ligands for coordination
chemistry.[1][2] It is a disubstituted pyridine with two acetyl groups attached to the pyridine ring
at the 2 and 6 positions.[2][3]

Table 1: Chemical Identifiers for 2,6-Diacetylpyridine
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Identifier

Value

CAS Number

1129-30-2[1][3][4]5]

Molecular Formula

CoHsNO2[3][4][5]

Molecular Weight 163.17 g/mol [3][5]
IUPAC Name 1,1'-(Pyridine-2,6-diyl)di(ethan-1-one)[2]
1-(6-acetylpyridin-2-yl)ethanone, Pyridine-2,6-
Synonyms )
diacetyl[4][5]
EC Number 214-442-9[4][5]

Beilstein Registry Number

118286[5]

Table 2: Physicochemical Properties of 2,6-Diacetylpyridine

Property Value
Appearance White to off-white or beige crystalline solid.[5][6]
Melting Point 79-82 °C
Boiling Point 126 °C at 6 mmHg[4]
Density 1.119 g/cm3[2]
Soluble in organic solvents like
Solubility dichloromethane, ethyl acetate, methanol, and

DMSO. Sparingly soluble in water.[4]

Safety Data Sheet (SDS) Summary

The following tables summarize the key safety information for 2,6-diacetylpyridine, compiled

from various safety data sheets.

Table 3: Hazard ldentification and GHS Classification
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Hazard Class

GHS Classification

Skin Corrosion/Irritation

Category 2 (Causes skin irritation)[5][7]

Serious Eye Damage/Eye Irritation

Category 2 (Causes serious eye irritation)[5][7]

Specific Target Organ Toxicity (Single Exposure)

Category 3 (May cause respiratory irritation)[5]

[7]

Signal Word

Warning

Hazard Statements

H315, H319, H335

Table 4: First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Remove person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[8]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing

and shoes. Seek medical attention.[8][9]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.[7]

[9]

Ingestion

Clean mouth with water. Seek medical attention.

[8]

Table 5: Handling, Storage, and Personal Protective Equipment (PPE)
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Aspect Recommendation

Avoid contact with skin and eyes. Do not

Handling breathe dust. Use only in a well-ventilated area.

[7181e]

Store in a cool, dry, well-ventilated place in a
Storage tightly closed container.[7][10] Keep away from

heat, sparks, and open flames.[10]

Incompatible Materials Strong oxidizing agents.[8][9]

Wear safety glasses with side-shields or

Eye/Face Protection
goggles.[8]

) ] Wear appropriate protective gloves and clothing
Skin Protection )
to prevent skin exposure.[8][9]

) ) Use a NIOSH-approved respirator when
Respiratory Protection
necessary.[9]

Experimental Protocols
Synthesis of 2,6-Diacetylpyridine

Several methods for the synthesis of 2,6-diacetylpyridine have been reported. A common
approach involves the Claisen condensation.

Method 1: Claisen Condensation

This method involves the reaction of a 2,6-pyridinedicarboxylic acid ester with ethyl acetate in
the presence of a base.

o Step 1: Esterification of Pyridine-2,6-dicarboxylic Acid: A mixture of pyridine-2,6-dicarboxylic
acid, ethanol, toluene, and a catalytic amount of sulfuric acid is refluxed with azeotropic
removal of water using a Dean-Stark trap. After cooling, the mixture is concentrated and
neutralized to yield 2,6-dicarbethoxypyridine.[11]

e Step 2: Claisen Condensation: The resulting ester is then reacted with ethyl acetate in the
presence of a base like sodium ethoxide or sodium metal to form the diketone.[11] The

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.echemi.com/sds/26-diacetylpyridine-pid_Seven6907.html
https://www.fishersci.com/store/msds?partNumber=AC330860250&productDescription=2+6-DIACETYLPYRIDINE+99+25GR2&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB5182774_EN.htm
https://www.echemi.com/sds/26-diacetylpyridine-pid_Seven6907.html
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.fishersci.com/store/msds?partNumber=AC330860250&productDescription=2+6-DIACETYLPYRIDINE+99+25GR2&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB5182774_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC330860250&productDescription=2+6-DIACETYLPYRIDINE+99+25GR2&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC330860250&productDescription=2+6-DIACETYLPYRIDINE+99+25GR2&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB5182774_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5182774_EN.htm
https://www.benchchem.com/product/b091181?utm_src=pdf-body
https://www.benchchem.com/product/b091181?utm_src=pdf-body
https://jcsp.org.pk/ArticleUpload/72-322-1-CE.pdf
https://jcsp.org.pk/ArticleUpload/72-322-1-CE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

resulting adduct is then hydrolyzed and decarboxylated to yield 2,6-diacetylpyridine.[2]
Method 2: From 2,6-Pyridinedicarbonitrile

An alternative synthesis route involves treating 2,6-pyridinedicarbonitrile with a Grignard
reagent, such as methylmagnesium bromide.[2]

Purification

Common purification methods for 2,6-diacetylpyridine include recrystallization or washing, as
it can be sensitive to water and acid, making column chromatography challenging for some of
its derivatives.[4]

Visualizations
Synthesis Workflow
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Synthesis Workflow for 2,6-Diacetylpyridine

Starting Materials

Pyridine-2,6-dicarboxylic Acid Ethanol Ethyl Acetate Base (e.g., Sodium)

%ynthesis Steps

Esterification

Claisen Condensation

'

Hydrolysis & Decarboxylation

Purifi&ation

Recrystallization

Final %roduct
2,6-Diacetylpyridine

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 2,6-diacetylpyridine.
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Safe Handling and Emergency Response Workflow

Safe Handling and Emergency Response Workflow
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Caption: Workflow for safe handling and emergency response for 2,6-diacetylpyridine.
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Biological Activity and Applications

2,6-Diacetylpyridine is a crucial building block in the synthesis of ligands for coordination
chemistry and has applications in the development of pharmaceuticals and agrochemicals.[3]
[4] While the compound itself is not typically the active agent, its derivatives, particularly Schiff
base condensates, exhibit a range of biological activities.

Derivatives of 2,6-diacetylpyridine, such as bis(thiosemicarbazones) and bis(acylhydrazones),
have been shown to possess antimicrobial and anticancer properties.[12][13] These derivatives
can form metal complexes, for instance with zinc, copper, or iron, which can enhance their
biological effects.[12][13] For example, zinc complexes of 2,6-diacetylpyridine
bis(thiosemicarbazones) have demonstrated an inhibitory effect on cell proliferation and
differentiation in vitro.[12] Furthermore, some copper and iron complexes of its acylhydrazone
derivatives have shown activity against Gram-positive bacteria.[13] More recent studies have
also explored organotin(lV) complexes derived from 2,6-diacetylpyridine bis(2-
hydroxybenzoylhydrazone) as potential anti-proliferative agents against cancer cells.[14]

Logical Relationship of Biological Activity
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Biological Activity of 2,6-Diacetylpyridine Derivatives
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Caption: Logical relationship from 2,6-diacetylpyridine to its biologically active derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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